Cas no 26445-03-4 (Benzenethiol, methyl-)

• Product Name: Benzenethiol, methyl-
• CAS No: 26445-03-4
• MF: C₇H₈S
• MW: 124.203420639038
• CID: 261586
• Update Time: 2024-01-27

Benzenethiol, methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, methyl-
• Methylbenzenethiol
• ar-Toluenethiol(8CI)
• Methylthiophenol
• Thiocresol
• Toluenethiol
• Tolylmercaptan

• Inchi： 1S/C7H8S/c1-6-2-4-7(8)5-3-6/h2-5,8H,1H3
• InChI Key： WLHCBQAPPJAULW-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 124.03474
• Monoisotopic Mass: 124.034671
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 1

Experimental Properties

• Melting Point: 43-44 deg C
• Boiling Point: 195 deg C @ 760 mm Hg
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols